Cas no 121191-16-0 (1H-Pyrrole-2-carbonitrile,4-acetyl-1,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carbonitrile,4-acetyl-1,5-dimethyl-
• CAS No: 121191-16-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 104793
• PubChem ID: 14401393
• Update Time: 2025-04-18

1H-Pyrrole-2-carbonitrile,4-acetyl-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile,4-acetyl-1,5-dimethyl-
• 1H-Pyrrole-2-carbonitrile, 4-acetyl-1,5-dimethyl- (9CI)
• 121191-16-0
• 4-acetyl-1,5-dimethylpyrrole-2-carbonitrile
• 4-Acetyl-1,5-dimethyl-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C9H10N2O/c1-6-9(7(2)12)4-8(5-10)11(6)3/h4H,1-3H3
• InChI Key： DQHHXWVRTBGXOF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C#N)N(C)C=1C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.79